Cas no 748132-69-6 (Benzeneethanamine,2-methoxy-N-propyl-)

• Product Name: Benzeneethanamine,2-methoxy-N-propyl-
• CAS No: 748132-69-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 561077
• PubChem ID: 10535789
• Update Time: 2025-04-19

Benzeneethanamine,2-methoxy-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-methoxy-N-propyl-
• Benzeneethanamine, 2-methoxy-N-propyl- (9CI)
• N-[2-(2-methoxyphenyl)ethyl]propan-1-amine
• MFCD11212449
• DTXSID30441386
• AKOS009345090
• 748132-69-6
• N-(2-Methoxyphenethyl)propan-1-amine

• Inchi： 1S/C12H19NO/c1-3-9-13-10-8-11-6-4-5-7-12(11)14-2/h4-7,13H,3,8-10H2,1-2H3
• InChI Key： NOZWGSWZJDAJLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCNCCC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų